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Compound of Interest

Compound Name: 1-Bromotetradecane-D29

Cat. No.: B565775 Get Quote

In-Depth Technical Guide: 1-Bromotetradecane-
D29
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromotetradecane-D29, a

deuterated analog of 1-bromotetradecane. This document is intended for researchers and

professionals in the fields of chemistry, pharmacology, and drug development, offering detailed

information on its properties, synthesis, and potential applications, particularly in metabolic

research and as an analytical standard.

Core Compound Data
Parameter Value Reference

CAS Number 347841-80-9 [1][2]

Molecular Formula C₁₄D₂₉Br [1]

Molecular Weight 306.46 g/mol [1][2]

Synonyms

1-Tetradecyl Bromide-d29,

Myristyl Bromide-d29, n-

Tetradecyl-1-bromide-d29

[1]

Isotopic Enrichment ≥98 atom % D [3]
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Physicochemical Properties of the Non-Deuterated
Analog (1-Bromotetradecane)
While specific experimental data for the D29 analog is limited, the properties of the non-

deuterated form (CAS: 112-71-0, MW: 277.28 g/mol ) provide a useful baseline.

Property Value Reference

Appearance
Clear colorless to pale yellow

liquid
[4][5][6]

Boiling Point 175-178 °C at 20 mmHg

Melting Point 5-6 °C

Density 0.932 g/mL at 25 °C

Solubility
Insoluble in water; soluble in

organic solvents.
[4]

Synthesis of Deuterated Alkyl Halides: A General
Overview
The synthesis of 1-Bromotetradecane-D29 involves the incorporation of deuterium atoms into

the tetradecane chain followed by bromination. While a specific, detailed protocol for 1-
Bromotetradecane-D29 is not readily available in public literature, general methods for the

synthesis of deuterated long-chain alkyl halides can be adapted. A common strategy involves

the deuteration of a suitable precursor, such as a fatty acid or alcohol, followed by conversion

to the corresponding alkyl bromide.

One potential synthetic pathway could involve the reduction of a fully deuterated myristic acid

(Tetradecanoic acid-D27) to the corresponding deuterated alcohol (1-Tetradecanol-D29),

followed by bromination.

Illustrative Synthetic Workflow
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Caption: General synthetic workflow for 1-Bromotetradecane-D29.

Experimental Protocols: General Applications of
Deuterated Compounds
Due to the lack of specific published experimental protocols for 1-Bromotetradecane-D29, this

section outlines general methodologies where this and similar deuterated compounds find

application, primarily as internal standards and tracers in metabolic studies.

Use as an Internal Standard in Mass Spectrometry
Objective: To accurately quantify the non-deuterated analog (1-bromotetradecane) or related

long-chain alkyl compounds in a complex matrix.

Methodology:

Sample Preparation: A known amount of 1-Bromotetradecane-D29 is spiked into the

biological or environmental sample containing the analyte of interest.

Extraction: The analyte and the internal standard are co-extracted from the matrix using an

appropriate organic solvent.

Analysis by GC-MS or LC-MS: The extracted sample is injected into a gas chromatograph

(GC) or liquid chromatograph (LC) coupled to a mass spectrometer (MS).

Quantification: The analyte is quantified by comparing the peak area of its characteristic

mass-to-charge ratio (m/z) to the peak area of the m/z of the deuterated internal standard.

The stable isotope-labeled standard co-elutes with the analyte but is distinguishable by its

higher mass, correcting for variations in sample preparation and instrument response.
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Use as a Tracer in Metabolic Studies
Objective: To trace the metabolic fate of long-chain alkyl compounds in a biological system.

Methodology:

Administration: 1-Bromotetradecane-D29 is introduced into the biological system (e.g., cell

culture, animal model).

Incubation and Sampling: The system is incubated for a defined period, and samples (e.g.,

cell lysates, tissues, plasma) are collected at various time points.

Metabolite Extraction: Metabolites are extracted from the collected samples.

Analysis by Mass Spectrometry: The extracts are analyzed by high-resolution mass

spectrometry to identify and quantify metabolites that have incorporated the deuterium-

labeled tetradecyl chain. This allows for the elucidation of metabolic pathways, including

degradation, modification, and incorporation into more complex lipids.

Signaling Pathways and Logical Relationships
The primary utility of 1-Bromotetradecane-D29 in research is not as a modulator of signaling

pathways itself, but as a tool to study these pathways. For instance, if 1-bromotetradecane or a

related molecule is found to influence a particular signaling cascade, the deuterated analog can

be used to trace its metabolic conversion and identify the active metabolite responsible for the

effect.

Logical Workflow for Investigating Metabolic Impact on
Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Historical and contemporary stable isotope tracer approaches to studying mammalian
protein metabolism - PMC [pmc.ncbi.nlm.nih.gov]

2. librarysearch.kcl.ac.uk [librarysearch.kcl.ac.uk]

3. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio
[aquigenbio.com]

4. 1-Bromotetradecane, 98% | Fisher Scientific [fishersci.ca]

5. Synthesis of Alkyl Halides from Aldehydes via Deformylative Halogenation [organic-
chemistry.org]

6. Tracing metabolic flux in vivo: basic model structures of tracer methodology - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1-Bromotetradecane-D29 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565775#1-bromotetradecane-d29-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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